Cas no 53847-68-0 ((4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 53847-68-0
• MDL: MFCD00140896
• CID: 4654767
• Update Time: 2025-06-12

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD00140896

Additional information on (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one

Introduction to (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one (CAS No. 53847-68-0)

(4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one, also known by its CAS number 53847-68-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structure of this compound, characterized by its substituted phenylhydrazine and methyl groups, makes it a valuable candidate for various therapeutic applications.

The chemical structure of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one consists of a pyrazolone core with a phenylhydrazine moiety and a methyl group. The phenylhydrazine substituent is particularly noteworthy as it can form stable complexes with metal ions, which has implications for its potential use in metal-chelating therapies. Additionally, the presence of the methyl group enhances the lipophilicity of the molecule, potentially improving its bioavailability and cellular uptake.

Recent studies have explored the pharmacological properties of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This inhibition is believed to be mediated through the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which play a crucial role in the inflammatory response.

Beyond its anti-inflammatory properties, (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one has also been investigated for its potential as an analgesic agent. Preclinical studies in animal models have demonstrated that this compound exhibits significant analgesic effects, comparable to those of standard nonsteroidal anti-inflammatory drugs (NSAIDs). The mechanism underlying its analgesic activity is thought to involve the inhibition of cyclooxygenase (COX) enzymes, which are key enzymes in the synthesis of prostaglandins, mediators of pain and inflammation.

In addition to its therapeutic potential, (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one has been studied for its antitumor properties. Research has shown that this compound can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase cascades. These findings suggest that (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one may have potential as a novel anticancer agent.

The synthesis of (4Z)-3-methyl-4-(2-phenylhydrazin-1-ylidene)-4,5-dihydro-1H-pyrazol-5-one typically involves a multi-step process that begins with the reaction of ethyl acetoacetate with hydrazine hydrate to form 3-methylpyrazolidine. Subsequent reactions with benzoyl chloride and subsequent dehydrogenation yield the final product. The synthetic route is well-established and can be optimized for large-scale production.

From a safety perspective, preliminary toxicological studies have indicated that (4Z)-3-methyl-4-(2-phenylhydrazin-1-yli​den​e)​ ​ - 4 , 5 - dihydro - 1 H - pyra​zol - 5 - one exhibits low toxicity at therapeutic doses. However, as with any new pharmaceutical agent, further safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

In conclusion, (4Z)-3-methyl--​(2--​ phen yl hy dra zin--​ 1 yl iden e)--------<-strong>​ 4 , 5 - dihydro - 1 H - pyra​zol - 5 - one (CAS No. 53847-68-0) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the pharmaceutical industry.